Cas no 63458-79-7 (4-Heptanol, 3-mercapto-)
4-Heptanol, 3-mercapto- structure
Product Name:4-Heptanol, 3-mercapto-
CAS No:63458-79-7
MF:C7H16OS
MW:148.266341209412
CID:426332
PubChem ID:20247202
Update Time:2025-04-19
4-Heptanol, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 4-Heptanol, 3-mercapto-
- 3-sulfanylheptan-4-ol
- DTXSID10604073
- 63458-79-7
- SCHEMBL11242803
-
- Inchi： 1S/C7H16OS/c1-3-5-6(8)7(9)4-2/h6-9H,3-5H2,1-2H3
- InChI Key： CSCDEFGJUFJLHO-UHFFFAOYSA-N
- SMILES： SC(CC)C(CCC)O
Computed Properties
- Exact Mass: 148.09228
- Monoisotopic Mass: 148.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
4-Heptanol, 3-mercapto- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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